Cas no 6378-65-0 (Hexyl hexanoate)

• Product Name: Hexyl hexanoate
• CAS No: 6378-65-0
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• MDL: MFCD00053808
• CID: 46716
• PubChem ID: 329751659
• Update Time: 2025-06-12

Hexyl hexanoate Chemical and Physical Properties

Names and Identifiers

• hexyl hexanoate
• n-Caproic acid n-hexyl ester
• n-Hexanoic Acid n-Hexyl Ester
• 1-hexyl hexanoate
• EINECS 228-952-4
• FEMA No. 2572
• Hexanoic acid,hexyl ester
• Hexyl caproate
• Hexyl hexoate
• n-hexyl caproate
• n-hexyl n-hexanoate
• 1-Hexylcaproate
• NSC 53799
• n-Hexyl hexanoate
• Hexanoic Acid Hexyl Ester
• Hexanoic acid, hexyl ester
• Hexyl hexanoate (natural)
• Hexyl n-hexanoate
• GI6FE1QMW6
• NCDCLPBOMHPFCV-UHFFFAOYSA-N
• Capryl caproate
• Hexanoic acid hexyl
• Hexyl Hexanoate Natural
• Hexanoic acid, hexylester
• DSSTox_RID_82414
• DSSTox_CID_27552
• DSSTox_GSID_47552
• n-Caproic acid n-
• Hexyl hexanoate

• MDL： MFCD00053808
• Inchi： 1S/C12H24O2/c1-3-5-7-9-11-14-12(13)10-8-6-4-2/h3-11H2,1-2H3
• InChI Key： NCDCLPBOMHPFCV-UHFFFAOYSA-N
• SMILES： CCCCCCOC(CCCCC)=O
• BRN： 1762037

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 0.863 g/mL at 25 °C(lit.)
• Melting Point: −55 °C (lit.)
• Boiling Point: 245-246 °C(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.424(lit.)
• PSA: 26.30000
• LogP: 3.69020
• Solubility: Soluble in ethanol, insoluble in water.
• FEMA: 2572

Hexyl hexanoate Security Information

• Prompt：warning
• Hazard Statement： H316
• Warning Statement： P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：MO8385000
• Storage Condition：Keep it tightly closed.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Hexyl hexanoate

The Comprehensive Guide to Hexyl hexanoate (CAS No. 6378-65-0): Properties, Applications, and Industry Trends

Hexyl hexanoate, also known as hexyl caproate or n-hexyl hexanoate (CAS No. 6378-65-0), is a naturally occurring ester compound widely used in the flavor and fragrance industries. This colorless liquid with a fruity, apple-like aroma belongs to the family of aliphatic esters, characterized by its molecular formula C₁₂H₂₄O₂. The growing demand for natural flavoring agents and eco-friendly fragrance ingredients has significantly increased interest in this compound, particularly in cosmetic and food applications.

Recent market trends show heightened consumer interest in clean label products, driving formulators to seek ingredients like Hexyl hexanoate that can deliver authentic fruit notes without synthetic additives. Analytical studies using GC-MS techniques confirm its presence in various fruits including apples, strawberries, and pineapples, explaining its widespread use in natural flavor formulations. The compound's moderate volatility (vapor pressure: 0.03 mmHg at 25°C) and favorable partition coefficient (log P: 3.78) make it particularly valuable for controlled release fragrance systems.

From a regulatory perspective, Hexyl hexanoate is generally recognized as safe (GRAS) by the FDA when used in accordance with good manufacturing practices. The European Food Safety Authority (EFSA) has approved it as a flavoring substance (FL No. 09.665) under Regulation (EC) No 1334/2008. These regulatory approvals contribute to its growing popularity in vegan product formulations and plant-based alternatives, addressing current consumer demands for sustainable ingredients.

In technical applications, Hexyl hexanoate demonstrates excellent solvent properties for various lipophilic compounds, making it valuable in specialty coatings and ink formulations. Recent patents highlight its use in bio-based plasticizers, where it serves as a greener alternative to phthalate derivatives. The compound's biodegradability (readily biodegradable per OECD 301 guidelines) aligns with the circular economy principles dominating current green chemistry initiatives.

The synthesis of Hexyl hexanoate typically involves esterification reactions between hexanoic acid and hexanol, often catalyzed by lipase enzymes in modern biocatalytic processes. Advanced production methods now employ continuous flow chemistry to enhance yield and purity while reducing energy consumption. These innovations respond to industry needs for sustainable manufacturing processes with reduced carbon footprints.

Quality control of Hexyl hexanoate requires precise analytical methods. Current best practices utilize HPLC-DAD for purity assessment and olfactometry techniques for sensory evaluation. The compound should maintain ≥98% purity (by GC) with characteristic physical properties: boiling point of 226°C, density of 0.862 g/mL at 20°C, and refractive index of 1.424-1.426. These specifications are critical for formulators creating high-performance fragrances and premium food flavors.

Emerging research explores novel applications of Hexyl hexanoate in agrochemical formulations as a pheromone synergist and in biomedical materials as a benign processing aid. Its compatibility with biodegradable polymers makes it particularly interesting for controlled drug delivery systems. These developments position the compound as a versatile ingredient beyond its traditional uses in flavors and fragrances.

Storage and handling recommendations for Hexyl hexanoate emphasize protection from oxidation in amber glass or properly lined containers under nitrogen atmosphere. Proper storage maintains the compound's organoleptic properties crucial for flavor stability in finished products. Industry guidelines suggest shelf life of 24 months when stored below 25°C in original sealed containers.

The global market for Hexyl hexanoate is projected to grow at 5.2% CAGR through 2028, driven by expanding applications in personal care products and functional foods. Market analysts attribute this growth to increasing consumer preference for natural sensory enhancers over artificial additives. Regional production is concentrated in Europe and North America, with emerging capacity in Asia-Pacific to serve growing demand for premium fragrance ingredients.

Recent innovations include microencapsulation technologies that enhance Hexyl hexanoate's performance in long-lasting fragrances and temperature-responsive release systems. These advanced delivery mechanisms address formulation challenges in sustainable home care products and functional textiles. Such technological advancements continue to expand the compound's commercial potential while meeting evolving regulatory requirements for eco-design principles.